Cas no 1806167-70-3 (Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806167-70-3
• MF: C₁₁H₁₁F₅N₂O₃
• MW: 314.208660364151
• CID: 4843280
• Update Time: 2025-11-01

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11F5N2O3/c1-20-7(19)2-5-4-18-6(3-17)9(8(5)10(12)13)21-11(14,15)16/h4,10H,2-3,17H2,1H3
• InChI Key： OUCHFZMSLYGPLD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(CN)=NC=C1CC(=O)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 1.3
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806167-70-3): A Comprehensive Overview

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1806167-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and functional groups, make it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The chemical structure of Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate encompasses several key functional groups that contribute to its unique properties and reactivity. The aminomethyl side chain at the 2-position introduces a nucleophilic center, which can be exploited in various synthetic transformations. Additionally, the difluoromethyl group at the 4-position and the trifluoromethoxy group at the 3-position enhance the electron-withdrawing nature of the molecule, influencing its electronic distribution and potential interactions with biological targets. The acetate moiety at the 5-position provides a polar functional group that can improve solubility and binding affinity in biological systems.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacological efficacy and reduced susceptibility to metabolic degradation. Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate exemplifies this trend, as its fluorinated substituents are strategically positioned to enhance its biological activity. This compound has been explored in various research settings, particularly in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

The synthesis of Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the aminomethyl group typically involves nucleophilic substitution reactions, while the installation of the difluoromethyl and trifluoromethoxy groups often necessitates specialized fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves acetylation to introduce the acetate moiety, which is commonly achieved using acetyl chloride or acetic anhydride in the presence of a suitable base.

The pharmacological profile of Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate has been studied in several preclinical models. Initial investigations have suggested that this compound exhibits potent activity against certain enzymatic targets, making it a promising lead for further development. For instance, studies have indicated that it may interfere with key metabolic pathways involved in cancer cell proliferation and survival. Additionally, its interaction with neurotransmitter receptors has been explored, suggesting potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. These compounds have shown remarkable versatility in drug design, offering unique structural motifs that can be tailored to specific biological targets. Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate is a prime example of how strategic fluorination can enhance molecular properties. The presence of multiple fluorine atoms not only improves metabolic stability but also allows for fine-tuning of electronic effects, which is crucial for achieving optimal binding interactions with biological macromolecules.

In conclusion, Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806167-70-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a versatile scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, particularly in areas where fluorinated molecules offer distinct advantages over traditional drug candidates. As our understanding of molecular interactions deepens, compounds like Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate are poised to play a crucial role in shaping the future of medicine.